Cas no 167308-43-2 (tert-Butyl Chloro(difluoro)acetate)

• Product Name: tert-Butyl Chloro(difluoro)acetate
• CAS No: 167308-43-2
• MF: C₆H₉ClF₂O₂
• MW: 186.584268331528
• CID: 904991
• PubChem ID: 2736442
• Update Time: 2025-06-08

tert-Butyl Chloro(difluoro)acetate Chemical and Physical Properties

Names and Identifiers

• t-butyl chlorodifluoroacetate
• tert-butyl 2-chloro-2,2-difluoroacetate
• TERT-BUTYL CHLORODIFLUOROACETATE
• PC9651
• CHLORODIFLUOROACETIC ACID TERT-BUTYL ESTER
• C6H9ClF2O2
• MFCD00153088
• DTXSID60371364
• A810848
• TERT-BUTYLCHLORODIFLUOROACETATE
• 167308-43-2
• SCHEMBL2308323
• tert-butyl 2-chloro-2,2-difluoro-acetate
• BS-21691
• Acetic acid, 2-chloro-2,2-difluoro-, 1,1-dimethylethyl ester
• tert-Butyl chloro(difluoro)acetate
• tert-Butyl 2-chloro-2,2-difluoroethanoate
• J-010352
• Chloro(difluoro)acetic acid tert-butyl ester
• AKOS009157384
• 2-chloro-2,2-difluoroacetic acid tert-butyl ester
• tert-Butyl Chloro(difluoro)acetate

• Inchi： 1S/C6H9ClF2O2/c1-5(2,3)11-4(10)6(7,8)9/h1-3H3
• InChI Key： CZLHJJSAELHRSE-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 186.02600
• Monoisotopic Mass: 186.0259135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Boiling Point: 65-70°C 10mm
• PSA: 26.30000
• LogP: 2.15970

tert-Butyl Chloro(difluoro)acetate Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives

Additional information on tert-Butyl Chloro(difluoro)acetate

Introduction to Tert-Butyl Chloro(difluoro)acetate (CAS No. 167308-43-2)

Tert-butyl chloro(difluoro)acetate, with the chemical formula C₅H₆ClF₂O₂ and CAS number 167308-43-2, is a significant compound in the field of organic synthesis and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various pharmacologically active molecules, particularly those involving fluorinated structures which are increasingly recognized for their enhanced biological activity and metabolic stability.

The structure of tert-butyl chloro(difluoro)acetate features a tert-butyl group attached to a difluoroacetyl moiety, which makes it a valuable building block for the preparation of complex molecules. The presence of both chlorine and fluorine atoms in its molecular framework allows for further functionalization, enabling chemists to tailor the properties of the resulting compounds for specific applications.

In recent years, there has been a growing interest in fluorinated compounds due to their unique physicochemical properties. These properties include increased lipophilicity, improved resistance to metabolic degradation, and enhanced binding affinity to biological targets. Consequently, tert-butyl chloro(difluoro)acetate has found applications in the development of novel drugs targeting various diseases, including cancer, inflammation, and infectious disorders.

One of the most compelling aspects of tert-butyl chloro(difluoro)acetate is its role in the synthesis of fluorinated heterocycles, which are known for their broad spectrum of biological activities. For instance, studies have demonstrated that certain fluorinated pyrroles and pyrimidines exhibit potent antiviral and anticancer properties. The compound's ability to serve as a precursor for these heterocycles makes it an indispensable tool in medicinal chemistry.

The use of tert-butyl chloro(difluoro)acetate in drug discovery has been further supported by advances in synthetic methodologies. Modern techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the efficient construction of complex fluorinated molecules. These methods have not only improved the yield and purity of the desired products but also expanded the scope of possible applications.

In addition to its pharmaceutical applications, tert-butyl chloro(difluoro)acetate has shown promise in materials science. Fluorinated compounds are widely used in the development of advanced materials due to their thermal stability and chemical inertness. The compound's unique structure makes it a suitable candidate for synthesizing polymers and coatings that require high performance under extreme conditions.

The industrial production of tert-butyl chloro(difluoro)acetate has also seen significant advancements. Manufacturers have developed more sustainable and cost-effective processes that minimize waste and energy consumption. These improvements align with the growing emphasis on green chemistry principles, ensuring that the compound can be produced responsibly while meeting the increasing demand from research institutions and pharmaceutical companies.

Ongoing research continues to uncover new applications for CAS No. 167308-43-2. Scientists are exploring its potential use in agrochemicals, where fluorinated compounds can enhance the efficacy of pesticides and herbicides. Furthermore, there is growing interest in using this compound as a catalyst or ligand in various chemical reactions, which could lead to novel synthetic strategies.

The safety profile of tert-butyl chloro(difluoro)acetate is another critical consideration. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure safe usage. Researchers and industrial workers are advised to use personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling this compound.

In conclusion, tert-butyl chloro(difluoro)acetate (CAS No. 167308-43-2) is a multifaceted compound with extensive applications in pharmaceuticals, materials science, and beyond. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules and high-performance materials. As research continues to evolve, the importance of this compound is expected to grow even further, driving innovation across multiple scientific disciplines.